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An In-depth Technical Guide to (3-Chloro-2-hydroxypropyl)trimethylammonium Chloride

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of (3-Chloro-2-hydroxypropyl)trimethylammonium chloride
(CHPTAC), a versatile quaternary ammonium compound. This guide details its chemical
properties, synthesis protocols, and key applications, with a focus on its relevance in scientific
research and development.

Core Chemical and Physical Properties

(3-Chloro-2-hydroxypropyl)trimethylammonium chloride is a cationic surfactant widely
utilized as an etherifying agent to introduce permanent cationic charges to various polymers
and biomolecules.
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Property Value Citations
Molecular Weight 188.10 g/mol [1112]
Molecular Formula CeH15CI2NO [1103114]
Linear Formula CICH2CH(OH)CH2N(CH?3)sClI [2][5]

CAS Number 3327-22-8 [3][4]

Colorless to light-yellow clear,
Appearance o [4]
odorless liquid

Solubility in Water Miscible [4]
) Approximately 1.154 - 1.2
Density [41[6]
g/mL
Melting Point 191-193°C [3]

Key Applications in Research and Development

CHPTAC's primary utility lies in its ability to cationize various materials, enhancing their
properties for specific applications.

» Biopolymer Modification: It is extensively used for the synthesis of cationic starch, which has
improved properties for use as a flocculant and in the paper industry.[7] It also serves as a
quaternizing agent for other biopolymers like chitosan and glycogen to create water-soluble
cationic derivatives for potential pharmaceutical and cosmetic uses.[7]

» Textile Industry: In textile finishing, it improves dye affinity and other fabric properties.[7][8]

o Pharmaceutical Formulations: There is growing interest in its use as an excipient in drug
formulations to enhance the solubility and stability of active pharmaceutical ingredients.[8][9]

o Personal Care Products: It functions as a conditioning and antimicrobial agent in various
personal care and cosmetic formulations.[8]

o Chemical Synthesis: It is a fundamental intermediate in the synthesis of other quaternary
ammonium compounds and cationic surfactants.[7]
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Experimental Protocols: Synthesis of (3-Chloro-2-
hydroxypropyl)trimethylammonium Chloride

Several methods for the synthesis of CHPTAC have been documented. Below are detailed
protocols for common laboratory- and industrial-scale preparations.

Method 1: Reaction of Trimethylamine Hydrochloride
with Epichlorohydrin

This method involves the reaction of trimethylamine hydrochloride with epichlorohydrin in an
agueous solution.

Materials:

Trimethylamine hydrochloride

Epichlorohydrin (ECH)

Water

Alkaline Al20s catalyst (or other suitable catalysts like K2COs/Neutral Al2Os or KF/basic
Al203)

Procedure:

o Dissolve 70g of trimethylamine hydrochloride in 64ml of water in a reaction flask with
continuous stirring until fully dissolved.

Add 10g of alkaline Al2Os catalyst to the solution and adjust the system's pH to 7.8.

Cool the reaction mixture to 5°C.

Slowly add 66g of epichlorohydrin dropwise to the cooled mixture.

Maintain the temperature and allow the reaction to proceed. The pH of the system will
gradually increase, peaking at around 9.7. This phase typically lasts for about 3 hours.
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Bring the reaction to room temperature (around 18°C) and continue the reaction for an

additional 2 hours.

The reaction is considered complete when the pH drops to approximately 8.8.

The resulting product is an aqueous solution of (3-Chloro-2-

hydroxypropyl)trimethylammonium chloride.[10]

Table of Reaction Parameters for Method 1:

Parameter Embodiment 1 Embodiment 2 Embodiment 3

Trimethylamine HCI 70g 70g 70g

Water 64mL 60mL 70mL

Catalyst 10g alkaline Al20s 79 KF/basic Al203 149 KzCOa/Neutral
Al203

Initial pH 7.8 8.0 8.0

Initial Temperature 5°C 2°C 0°C

Epichlorohydrin 669 679 689

Peak pH 9.7 10.0 9.5

Reaction Time

3 hours (initial) + 2

hours (room temp)

5 hours (initial)

4 hours (initial)

Source: Adapted from experimental embodiments.[10]

Method 2: Synthesis from 2,3-
dihydroxypropyltrimethylammonium chloride

This protocol describes a laboratory-scale synthesis using thionyl chloride.
Materials:

e 2,3-dihydroxypropyltrimethylammonium chloride
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e Dimethylformamide (DMF)

e Thionyl chloride (SOCI2)

Procedure:

Suspend 9.20 g of 2,3-dihydroxypropyltrimethylammonium chloride in 50 ml of
dimethylformamide.

e Add 6.80 g of thionyl chloride to the suspension while maintaining the temperature between
5°C and 10°C.

« Stir the mixture for 20 minutes at this temperature.
e Heat the reaction mixture to 100°C for 5 hours.
 After the reaction is complete, cool the mixture to room temperature.

o Evaporate the solvent to dryness to obtain the final product, 3-chloro-2-
hydroxypropyltrimethylammonium chloride.[11]

Synthesis and Cationization Workflow

The following diagram illustrates a generalized workflow for the synthesis of CHPTAC and its
subsequent use in the cationization of a biopolymer like starch.
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Caption: A generalized workflow for the synthesis of CHPTAC and its application in biopolymer
cationization.

Mechanism of Action

The primary mechanism of action for (3-Chloro-2-hydroxypropyl)trimethylammonium
chloride is its function as an electrophilic agent. The presence of the reactive chloro and
hydroxy groups allows it to undergo substitution reactions.[7] In alkaline conditions, it is
believed to form an epoxide intermediate, glycidyltrimethylammonium chloride (GTAC), which
then readily reacts with nucleophiles such as the hydroxyl groups on starch or other
biopolymers. This reaction introduces a permanent positive charge (the quaternary ammonium
group) onto the substrate, altering its chemical and physical properties, such as its ability to
interact with negatively charged surfaces.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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